Sodium 4-aminosalicylate dihydrate
Sodium 4-aminosalicylate dihydrate
Brand Name:
Vulcanchem
CAS No.:
6018-19-5
VCID:
VC0007424
InChI:
InChI=1S/C7H7NO3.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3,9H,8H2,(H,10,11);/q;+1
SMILES:
C1=CC(=C(C=C1N)O)C(=O)[O-].O.O.[Na+]
Molecular Formula:
C7H7NNaO3+
Molecular Weight:
176.12 g/mol
Sodium 4-aminosalicylate dihydrate
CAS No.: 6018-19-5
VCID: VC0007424
Molecular Formula: C7H7NNaO3+
Molecular Weight: 176.12 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 6018-19-5 |
|---|---|
| Product Name | Sodium 4-aminosalicylate dihydrate |
| Molecular Formula | C7H7NNaO3+ |
| Molecular Weight | 176.12 g/mol |
| IUPAC Name | sodium;4-amino-2-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C7H7NO3.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3,9H,8H2,(H,10,11);/q;+1 |
| Standard InChIKey | FVVDKUPCWXUVNP-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1N)O)C(=O)[O-].O.O.[Na+] |
| Canonical SMILES | C1=CC(=C(C=C1N)O)C(=O)O.[Na+] |
| Reference | [1]. Zheng J, et al. para-Aminosalicylic acid is a prodrug targeting dihydrofolate reductase in Mycobacterium tuberculosis. J Biol Chem. 2013 Aug 9;288(32):23447-56.[2]. Sy SK, et al. N-acetyltransferase genotypes and the pharmacokinetics and tolerability of para-aminosalicylic acid in drug-resistant pulmonary tuberculosis patients. Antimicrob Agents Chemother. 2015 May 11. pii: AAC.04049-14. |
| PubChem Compound | 16051922 |
| Last Modified | Sep 13 2023 |
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